![molecular formula C16H15BrN2O4 B268832 5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide](/img/structure/B268832.png)
5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide is a chemical compound that is widely used in scientific research. It is also known as BML-210 and is a potent inhibitor of the transcription factor NF-κB. This compound has been shown to have a variety of biochemical and physiological effects, making it an important tool in the study of various diseases and conditions.
Mechanism of Action
The mechanism of action of 5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide involves the inhibition of NF-κB activity. This compound binds to the NF-κB protein complex, preventing it from translocating to the nucleus and activating genes involved in immune and inflammatory responses.
Biochemical and Physiological Effects
5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the activation of immune cells, such as macrophages and T cells. This compound has also been shown to have anti-tumor effects, making it a potential therapeutic agent for the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide in lab experiments is its specificity for NF-κB inhibition. This compound has been shown to have minimal off-target effects, making it a valuable tool for studying the role of NF-κB in various diseases and conditions. However, one limitation of using this compound is its relatively high cost, which may limit its use in some research settings.
Future Directions
There are several future directions for the use of 5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide in scientific research. One area of interest is the development of new therapeutic agents based on the structure of this compound. Another potential direction is the use of this compound in combination with other drugs or therapies to enhance its effectiveness. Additionally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide is a complex process that involves several steps. The first step involves the preparation of 4-morpholinylcarbonyl chloride, which is then reacted with 3-aminophenylboronic acid to form 3-(4-morpholinylcarbonyl)phenylboronic acid. This compound is then reacted with 5-bromo-2-furoic acid to form the final product.
Scientific Research Applications
5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide has been widely used in scientific research as an inhibitor of NF-κB. This transcription factor plays a key role in the regulation of immune and inflammatory responses, making it an important target for the treatment of a variety of diseases and conditions.
properties
Product Name |
5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide |
---|---|
Molecular Formula |
C16H15BrN2O4 |
Molecular Weight |
379.2 g/mol |
IUPAC Name |
5-bromo-N-[3-(morpholine-4-carbonyl)phenyl]furan-2-carboxamide |
InChI |
InChI=1S/C16H15BrN2O4/c17-14-5-4-13(23-14)15(20)18-12-3-1-2-11(10-12)16(21)19-6-8-22-9-7-19/h1-5,10H,6-9H2,(H,18,20) |
InChI Key |
NEEZJROUMFWOMU-UHFFFAOYSA-N |
SMILES |
C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(O3)Br |
Canonical SMILES |
C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(O3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.